1H-Pyrrolo[2,3-b]pyridine, 2-(difluoromethyl)-5-nitro-

• Molecular Formula: C8H5F2N3O2
• Molecular Weight: 213.14 g/mol
• IUPAC Name: 2-(difluoromethyl)-5-nitro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H5F2N3O2/c9-7(10)6-2-4-1-5(13(14)15)3-11-8(4)12-6/h1-3,7H,(H,11,12)
• InChI Key: XBGYPVALKXFZFX-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=NC=C1[N+](=O)[O-])C(F)F

Description

1H-Pyrrolo[2,3-b]pyridine, 2-(difluoromethyl)-5-nitro- is a useful research compound. Its molecular formula is C8H5F2N3O2 and its molecular weight is 213.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (0.25 g, 1.76 mmol) was added to a solution of 2-(difluoromethyl)-5-nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (0.089 g, 0.252 mmol) in methanol (2.2 mL) and water (0.7 mL). The reaction mixture was heated at 40° C. for 30 minutes. The reaction mixture was then cooled down and treated with water and ethyl acetate. The layers were separated. The combined organic layers were washed twice with water, dried over sodium sulfate, filtered, and evaporated to afford 2-(difluoromethyl)-5-nitro-1H-pyrrolo[2,3-b]pyridine (0.032 g, 49%).